Cas no 950029-14-8 (N-(2-Benzoylphenyl)-3-chloropropanamide)
950029-14-8 structure
Product Name:N-(2-Benzoylphenyl)-3-chloropropanamide
CAS No:950029-14-8
Molecular Formula:C16H14ClNO2
Molecular Weight:287.740863323212
CID:5058053
N-(2-Benzoylphenyl)-3-chloropropanamide Properties
Names and Identifiers
-
- N-(2-benzoylphenyl)-3-chloropropanamide
- NE33005
- 2-(beta-chloropropionylamino)benzophenone
-
- InChIKey： MZUFWESEQHBZSM-UHFFFAOYSA-N
- Inchi： 1S/C16H14ClNO2/c17-11-10-15(19)18-14-9-5-4-8-13(14)16(20)12-6-2-1-3-7-12/h1-9H,10-11H2,(H,18,19)
- SMILES： ClCCC(NC1C=CC=CC=1C(C1C=CC=CC=1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 5
- Heavy Atom Count: 20
- Complexity: 339
- XLogP3: 3.7
- Topological Polar Surface Area: 46.2
N-(2-Benzoylphenyl)-3-chloropropanamide Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P019KO3-50mg |
N-(2-benzoylphenyl)-3-chloropropanamide |
950029-14-8 | 95% | 50mg |
$111.00 | 2024-04-19 | |
| A2B Chem LLC | AV25507-50mg |
N-(2-Benzoylphenyl)-3-chloropropanamide |
950029-14-8 | 95% | 50mg |
$80.00 | 2024-07-18 | |
| Aaron | AR019KWF-50mg |
N-(2-benzoylphenyl)-3-chloropropanamide |
950029-14-8 | 95% | 50mg |
$83.00 | 2025-02-10 | |
| Enamine | EN300-25835-0.05g |
N-(2-benzoylphenyl)-3-chloropropanamide |
950029-14-8 | 95.0% | 0.05g |
$42.0 | 2025-02-19 | |
| TRC | B127273-50mg |
N-(2-Benzoylphenyl)-3-chloropropanamide |
950029-14-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313720-50mg |
n-(2-Benzoylphenyl)-3-chloropropanamide |
950029-14-8 | 95% | 50mg |
￥1728.00 |
N-(2-Benzoylphenyl)-3-chloropropanamide Related Literature
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Amany Ali,DongBo Wang,JinZhong Wang,ShuJie Jiao,FengYun Guo,Yong Zhang,ShiYong Gao,ShiMing Ni,ChunYang Luan,DaiZhe Wang,LianCheng Zhao CrystEngComm, 2017,19, 6085-6088
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Tapas K. Purkait,Anindya K. Swarnakar,Glenda B. De Los Reyes,Frank A. Hegmann,Eric Rivard,Jonathan G. C. Veinot Nanoscale, 2015,7, 2241-2244
-
Dan Zhou,Alexei V. Demchenko Analyst, 2008,133, 319-322
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Naveen Kumar,Prabhjot Kaur,Chandan Bera Phys. Chem. Chem. Phys., 2020,22, 18989-19008
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Xinxin Xiao,Dónal Leech,Jingdong Zhang Chem. Commun., 2020,56, 9767-9770
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Carmen Claver,Elena Fernandez,Amy Gillon,Katie Heslop,David J. Hyett,Aina Martorell,A. Guy Orpen,Paul G. Pringle Chem. Commun., 2000, 961-962
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Mahmoud A. Omar,Mohamed A. Hammad,Mohamed Awad RSC Adv., 2017,7, 44773-44779
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8. Fluorescence amplified detection of proteases by the catalytic activation of a semisynthetic sensor†Po-Ming Shih,Tao-Kai Liu,Kui-Thong Tan Chem. Commun., 2013,49, 6212-6214
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Luis Fábregas-Ibáñez,Valerie Mertens,Irina Ritsch,Tona von Hagens,Stefan Stoll,Gunnar Jeschke Phys. Chem. Chem. Phys., 2022,24, 22645-22660
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Yola Yolanda Alizar,Mukunthan Ramasamy Analyst, 2022,147, 3623-3627
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